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Compound of Interest

Compound Name: Basic yellow 57

Cat. No.: B008371

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Basic Yellow 57
(C.I. 12719; CAS No. 68391-31-1), a monoazo dye. The information is intended to support
laboratory risk assessments and ensure safe handling practices. Data has been compiled from
various sources, including regulatory assessments and scientific literature, to provide a
thorough understanding of the substance's properties and potential hazards.

Core Safety Data

The following tables summarize the key quantitative data for Basic Yellow 57, facilitating a
clear comparison of its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value
Molecular Formula C19H22CINsO
Molecular Weight 371.87 g/mol

Physical Form

Orange-yellow fine powder

Water Solubility

4.75 g/L at 28°C[1]

Log P (Octanol/Water Partition Coefficient)

0.063-1.14 (temperature-dependent)[1]

Melting Point

Not Available

Boiling Point

Not Available

Vapor Pressure

3.70 mmHg at 25°C

Table 2: Toxicological Data
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Endpoint Species Route Value Classification
Acute Oral 2350 mg/kg Harmful if
o Mouse Oral
Toxicity (LDso) bw[2] swallowed
Rat (Sprague- .
Oral >2000 mg/kg bw  Not Classified
Dawley)
1000 - 2000 Harmful if
Rat (CFY) Oral
mg/kg bw swallowed
Acute Dermal Rat (Sprague- >2000 mg/kg B
o Dermal Not Classified
Toxicity (LDso) Dawley) bw[2]
Skin
Irritation/Corrosio  Rabbit Dermal Not irritating Not Classified
n
Causes serious
Eye eye irritation
Irritation/Corrosio  Rabbit Ocular Not irritating[3] (Predicted by
n EpiOcular™
assay)[3]
Skin Not sensitizing »
o Mouse (LLNA) Dermal Not Classified
Sensitization (up to 10%)[3]
Guinea Pig o N
o Dermal Not sensitizing Not Classified
(Maximization)
May cause
damage to
Subchronic Oral LOAEL: 100 organs through
o Rat Oral
Toxicity (90-day) mg/kg bw/day prolonged or
repeated
exposure
o Not mutagenic
Genotoxicity ) ) ) -
S. typhimurium In vitro (up to 5000 p Not Classified

(Ames Test)

g/plate )[3][4]

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://en.wikipedia.org/wiki/Glyphosate
https://en.wikipedia.org/wiki/Glyphosate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3379466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3379466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3379466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3379466/
https://www.cir-safety.org/sites/default/files/FR_BasicYellow57_122021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Genotoxicity Not mutagenic

(Mouse Mouse ) N
In vitro (up to 1000 Not Classified
Lymphoma Lymphoma Cells
Ha/mi)[3][4]
Assay)

Hazard Identification and Handling

Based on available data, Basic Yellow 57 is classified with the following hazards under the
Globally Harmonised System (GHS):

e H302: Harmful if swallowed.
e H319: Causes serious eye irritation.
Signal Word: Warning

Precautionary Statements:

P264: Wash hands thoroughly after handling.
e P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Laboratory Handling Workflow

The following diagram illustrates a general workflow for the safe handling of Basic Yellow 57 in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Basic Yellow 57: A Technical Safety Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008371#basic-yellow-57-safety-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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